2-cyclopentaneamidobenzoic acid
Overview
Description
2-Cyclopentaneamidobenzoic acid (2-CPAB) is an organic compound belonging to the family of cyclopentaneamidobenzoic acids. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. 2-CPAB is an important intermediate in the synthesis of a number of biologically active compounds, such as the anti-inflammatory drug ibuprofen and the antifungal drug ciclopirox. It is also used as a reagent in the synthesis of polymers and other materials.
Scientific Research Applications
2-cyclopentaneamidobenzoic acid has been studied extensively in the field of organic chemistry and has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of polymers and other materials, as well as in the synthesis of various biologically active compounds. It has also been used as a catalyst in the synthesis of organic compounds. Additionally, it has been used in the synthesis of new pharmaceuticals and as a starting material for the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 2-cyclopentaneamidobenzoic acid is not fully understood. It is believed that the reaction of 2-cyclopentaneamidobenzoic acid with an amine results in the formation of a cyclic amide, which is then further reacted with a nucleophile to form the desired product. Additionally, it has been suggested that 2-cyclopentaneamidobenzoic acid may act as an acid catalyst in the synthesis of certain organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-cyclopentaneamidobenzoic acid have not been extensively studied. However, it has been suggested that 2-cyclopentaneamidobenzoic acid may have anti-inflammatory and anti-fungal properties. Additionally, it has been suggested that 2-cyclopentaneamidobenzoic acid may have potential applications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
2-cyclopentaneamidobenzoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in a variety of organic solvents. Additionally, it is relatively stable and can be stored for extended periods of time without degradation. However, there are some limitations to its use in laboratory experiments. For example, it is a strong acid and can be corrosive, and it can react with some materials. Additionally, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for 2-cyclopentaneamidobenzoic acid research. These include further research into its mechanism of action and its biochemical and physiological effects, as well as the development of new synthetic methods for its synthesis. Additionally, further research into its potential applications in the treatment of various diseases is warranted. Finally, further research into its potential as a catalyst in the synthesis of other organic compounds is also of interest.
Synthesis Methods
2-cyclopentaneamidobenzoic acid can be synthesized from cyclopentanone and benzoic acid in a two-step process. In the first step, cyclopentanone is reacted with benzoic acid in the presence of an acid catalyst to form the cyclopentaneamidobenzoic acid. In the second step, the cyclopentaneamidobenzoic acid is reacted with an amine to form the desired 2-cyclopentaneamidobenzoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopentaneamidobenzoic acid involves the reaction of cyclopentylamine with 2-chlorobenzoic acid, followed by hydrolysis of the resulting amide.", "Starting Materials": [ "Cyclopentylamine", "2-chlorobenzoic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-chlorobenzoic acid in ethanol and add cyclopentylamine. Heat the mixture to reflux for several hours.", "Step 2: Cool the mixture and filter the resulting solid. Wash with ethanol and dry.", "Step 3: Dissolve the solid in a solution of sodium hydroxide and water. Heat the mixture to reflux for several hours.", "Step 4: Acidify the mixture with hydrochloric acid and filter the resulting solid. Wash with water and dry.", "Step 5: Recrystallize the solid from ethanol to obtain pure 2-cyclopentaneamidobenzoic acid." ] } | |
CAS RN |
667887-04-9 |
Product Name |
2-cyclopentaneamidobenzoic acid |
Molecular Formula |
C13H15NO3 |
Molecular Weight |
233.3 |
Purity |
95 |
Origin of Product |
United States |
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